2-(Cyclopropylmethoxy)pyrimidin-5-amine
Overview
Description
2-(Cyclopropylmethoxy)pyrimidin-5-amine is a useful research compound. Its molecular formula is C8H11N3O and its molecular weight is 165.196. The purity is usually 95%.
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Scientific Research Applications
Hybrid Catalysts in Synthesis
Pyranopyrimidine scaffolds, closely related to pyrimidine derivatives, are crucial in the pharmaceutical industry due to their synthetic applications and bioavailability. Recent studies have explored synthetic pathways and the use of hybrid catalysts (e.g., organocatalysts, metal catalysts) for developing pyranopyrimidine derivatives. Such research underscores the importance of pyrimidine compounds in drug development and the synthesis of lead molecules (Parmar, Vala, & Patel, 2023).
Anti-inflammatory Applications
Research on pyrimidines has demonstrated their potential anti-inflammatory effects, attributed to their ability to inhibit key inflammatory mediators like prostaglandin E2 and tumor necrosis factor-α. This indicates the therapeutic potential of pyrimidine derivatives in treating inflammation-related conditions (Rashid et al., 2021).
Structural Activity Relationships (SAR)
Investigations into the structural activity relationships of pyrimidine derivatives have shown that substituent positions significantly influence biological activity. This research provides insights into the design and optimization of pyrimidine-based compounds for various biomedical applications, including antimicrobial and anticancer therapies (Natarajan et al., 2022).
Mechanism of Action
While the specific mechanism of action for 2-(Cyclopropylmethoxy)pyrimidin-5-amine is not mentioned in the search results, pyrimidines in general display a range of pharmacological effects including antioxidants, antibacterial, antiviral, antifungal, antituberculosis, and anti-inflammatory . The anti-inflammatory effects of pyrimidines are attributed to their inhibitory response versus the expression and activities of certain vital inflammatory mediators .
Safety and Hazards
Properties
IUPAC Name |
2-(cyclopropylmethoxy)pyrimidin-5-amine |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H11N3O/c9-7-3-10-8(11-4-7)12-5-6-1-2-6/h3-4,6H,1-2,5,9H2 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
SKDUKTWBOBVGNS-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC1COC2=NC=C(C=N2)N |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H11N3O |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
165.19 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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